Cas no 1351586-89-4 (1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide)

• Product Name: 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide
• CAS No: 1351586-89-4
• MF: C₁₉H₂₀F₃NO₂S
• MW: 383.427814483643
• CID: 5984461
• PubChem ID: 56764220
• Update Time: 2025-06-08

1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide
• 1-thiophen-2-yl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide
• Cyclopentanecarboxamide, 1-(2-thienyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-
• 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentanecarboxamide
• F5857-3525
• AKOS024524066
• 1351586-89-4
• VU0525207-1

• Inchi： 1S/C19H20F3NO2S/c20-19(21,22)18(25,14-7-2-1-3-8-14)13-23-16(24)17(10-4-5-11-17)15-9-6-12-26-15/h1-3,6-9,12,25H,4-5,10-11,13H2,(H,23,24)
• InChI Key： DZSYEMLOVBIRMH-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCC(O)(C2=CC=CC=C2)C(F)(F)F)=O)CCCC1

Computed Properties

• Exact Mass: 383.11668454g/mol
• Monoisotopic Mass: 383.11668454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6Ų

Additional information on 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide

Introduction to 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide (CAS No. 1351586-89-4)

1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide, identified by its CAS number 1351586-89-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a thiophen-2-yl moiety and a 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl side chain attached to a cyclopentane-1-carboxamide backbone, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The thiophen ring is a prominent feature in many biologically active molecules, known for its ability to interact with various biological targets due to its aromaticity and sulfur-containing heterocyclic structure. In 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide, the thiophen ring is positioned at the N-terminal position, suggesting potential interactions with proteins or enzymes that recognize thiophene-based structures. This positioning may enhance the compound's binding affinity and specificity.

The 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl side chain adds another layer of complexity to the molecule. The presence of fluorine atoms is well-documented for their ability to modulate metabolic stability and binding affinity in drug candidates. The trifluoromethyl group, in particular, is often incorporated into pharmaceuticals to enhance lipophilicity and binding interactions with biological targets. Additionally, the hydroxyl group and phenyl ring contribute to hydrogen bonding capabilities and steric hindrance, respectively, which can influence the compound's pharmacokinetic properties.

The cyclopentane core in the amide moiety provides rigidity to the molecular structure, which can be advantageous for optimizing binding interactions with biological targets. Cycloalkanes are frequently used in drug design due to their ability to mimic natural biomolecular structures and improve pharmacokinetic profiles. The amide bond itself is a key functional group in many bioactive molecules, capable of participating in hydrogen bonding networks that are crucial for enzyme-substrate interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide with greater accuracy. These tools have been instrumental in identifying potential therapeutic targets and understanding the mechanisms of action for novel compounds. For instance, virtual screening studies have suggested that this molecule may interact with enzymes involved in inflammation and pain signaling pathways.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary data indicate that it may exhibit anti-inflammatory effects by modulating key signaling pathways such as NF-kB and MAPK. The combination of the thiophen ring and the trifluoroalkyl side chain appears to contribute to its inhibitory activity against certain inflammatory enzymes. Additionally, the presence of hydroxyl and amide functional groups suggests potential interactions with other biological targets relevant to metabolic diseases.

The synthesis of 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)cyclopentane-1-carboxamide presents unique challenges due to its complex structural features. However, recent advances in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful for introducing the thiophen ring into the molecular framework. Additionally, protecting group strategies have been employed to ensure regioselective functionalization of the trifluoromethyl and hydroxyl groups.

The development of novel synthetic routes has not only facilitated the production of this compound but also provided insights into its structural flexibility and reactivity. These insights are crucial for optimizing its biological activity and pharmacokinetic properties. Future studies may focus on derivatizing this molecule by modifying either the thiophen ring or the trifluoroalkyl side chain to explore new pharmacological profiles.

From a medicinal chemistry perspective, 1-(thiophen-2-yl)-N-(3,3,3-trifluoro-2-hydroxy-2 phen ylprop yl)cyclop entane -1 -carboxamide (CAS No. 1351586 -89 -4) represents an excellent scaffold for further drug discovery efforts. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic efficacy and reduced side effects. By leveraging computational tools and synthetic chemistry techniques, researchers can systematically modify this compound to develop novel treatments for various diseases.

The integration of machine learning algorithms into drug discovery has further accelerated the process of identifying promising candidates like 1-(thiophen - 2 - yl) - N - ( 33 33 - trif luoro - 22 hydro x y - 22 phen ylprop yl) cyclop ent ane - 11 carbox amid e ( CAS No . 1351586 -89 -4). These algorithms can predict biological activities based on molecular structures with high accuracy, allowing researchers to prioritize compounds for experimental validation. This approach has significantly reduced the time and cost associated with drug development pipelines.

In conclusion, 1 -( thi o ph en - 22 y l ) - N -(33 ,33 ,33 - tri fluoro -22 hy dro x y -22 phen yl prop yl) cyclo p ent ane -11 carbox amid e ( CAS No .1351586 -89 -4) is a multifaceted compound with potential applications in pharmaceutical research . Its unique structural features , coupled with recent advancements in computational chemistry and synthetic methodologies , make it an attractive candidate for further exploration . As research continues , this molecule may contribute valuable insights into drug design principles and lead to novel therapeutic interventions .